Cas no 2034595-39-4 (3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide)

• Product Name: 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
• CAS No: 2034595-39-4
• MF: C₁₆H₁₃F₂N₃OS
• MW: 333.35572886467
• CID: 5335665
• Update Time: 2025-05-22

3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3,4-difluorobenzamide
• 3,4-difluoro-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)benzamide
• 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide

• Inchi： 1S/C16H13F2N3OS/c17-13-3-2-11(8-14(13)18)16(22)19-9-15(12-4-7-23-10-12)21-6-1-5-20-21/h1-8,10,15H,9H2,(H,19,22)
• InChI Key： WJDGBRCUJKJOER-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC(=C(C=1)F)F)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 2.7
• Topological Polar Surface Area: 75.2

Additional information on 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide

Research Brief on 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide (CAS: 2034595-39-4)

In recent years, the compound 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide (CAS: 2034595-39-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorobenzamide core and a pyrazole-thiophene moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity, particularly the presence of fluorine atoms and heterocyclic rings, contributes to its unique pharmacokinetic and pharmacodynamic properties. These attributes make it a valuable candidate for further investigation in medicinal chemistry.

From a biological perspective, 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide has demonstrated notable activity in targeting specific enzymes and receptors. Preliminary in vitro studies indicate its efficacy as a modulator of certain kinase pathways, which are often implicated in cancer and inflammatory diseases. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurological disorders. Researchers are particularly interested in its selectivity and potency, which could minimize off-target effects and enhance therapeutic outcomes.

Recent in vivo studies have further elucidated the compound's therapeutic potential. Animal models of disease have shown that 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide can effectively reduce tumor growth and inflammation with minimal toxicity. These findings are supported by pharmacokinetic analyses, which highlight its favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Such properties are essential for advancing the compound to clinical trials and eventual drug development.

Despite these promising results, challenges remain in the development of 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide as a therapeutic agent. Issues such as scalability of synthesis, long-term safety, and resistance mechanisms need to be addressed. Ongoing research aims to explore structural analogs and formulation strategies to overcome these hurdles. Collaborative efforts between academia and industry are crucial to accelerate the translation of this compound from bench to bedside.

In conclusion, 3,4-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzamide (CAS: 2034595-39-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties offer a foundation for developing novel therapeutics across multiple disease areas. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be key to unlocking its full potential. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing this promising compound toward clinical application.